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Compound of Interest

Compound Name: RA839

Cat. No.: B610400 Get Quote

These application notes provide detailed protocols for the dissolution, storage, and

experimental application of RA839, a selective activator of the Nrf2 signaling pathway. The

information is intended for researchers, scientists, and drug development professionals.

Introduction to RA839
RA839 is a noncovalent small molecule that acts as a potent activator of the Nuclear factor

erythroid 2-related factor 2 (Nrf2) signaling pathway.[1][2][3] It functions by binding to the Kelch-

like ECH-associated protein 1 (Keap1), thereby inhibiting the Keap1-Nrf2 interaction.[2] This

disruption allows Nrf2 to translocate to the nucleus and initiate the transcription of a wide array

of cytoprotective genes.[4][5] Due to its mechanism of action, RA839 exhibits anti-inflammatory

and anti-rotaviral properties.[1][6]

Physicochemical and Solubility Data
Proper handling of RA839 begins with an understanding of its physical and chemical

properties, which are crucial for accurate and reproducible experimental results.
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Property Value Source(s)

Molecular Formula C₂₅H₂₈N₂O₄S [1][7]

Molecular Weight 452.57 g/mol [1][7][8]

CAS Number 1832713-02-6 [1][7][8]

Appearance Solid powder [1]

Purity >98% [1][7]

Primary Solvent Dimethyl sulfoxide (DMSO) [1][7][8]

Solubility in DMSO Up to 100 mM (45.3 mg/mL) [1][7]

100 mg/mL (220.96 mM) [8]

80 mg/mL (176.77 mM) [9]

2 mg/mL

Note: Solubility can be affected by factors such as the purity of the compound, the quality and

age of the DMSO (hygroscopic DMSO can reduce solubility), temperature, and sonication.[1][8]

It is recommended to use newly opened, anhydrous DMSO for the preparation of stock

solutions.[8]

Storage and Stability
To maintain the integrity and activity of RA839, it is imperative to adhere to the following

storage guidelines.
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Form
Storage
Temperature

Duration
Light
Protection

Source(s)

Solid Powder 0 to 4°C Short-term Recommended [1]

-20°C
Long-term

(years)
Recommended [1][9]

Stock Solution 0 to 4°C
Short-term

(days)
Recommended [1][9]

(in DMSO) -20°C Up to 1 month Required [8][10]

-80°C Up to 6 months Required [8][10]

-80°C Up to 1 year Recommended [9]

Key Recommendations:

For long-term storage, it is best to store RA839 as a solid powder at -20°C.[1]

Upon reconstitution in DMSO, the stock solution should be aliquoted into single-use vials to

minimize freeze-thaw cycles.[9][11]

Always protect stock solutions from light.[8][10]

Experimental Protocols
Preparation of RA839 Stock Solution
This protocol outlines the steps for preparing a concentrated stock solution of RA839 in DMSO.

Materials:

RA839 powder

Anhydrous, sterile dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Vortex mixer
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Sonicator (optional)

Procedure:

Weighing: Accurately weigh the desired amount of RA839 powder in a sterile microcentrifuge

tube.

Dissolution: Add the appropriate volume of anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM, 20 mM, or up to 100 mM).

Mixing: Vortex the solution thoroughly to ensure complete dissolution. If necessary, gentle

warming or sonication can be used to facilitate the process.[1][9]

Sterilization (Optional): For applications requiring stringent sterility, the stock solution can be

filtered through a 0.22 µm syringe filter.

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in

sterile, light-protected tubes. Store the aliquots at -20°C for short-term use or -80°C for long-

term storage.[8][9][10]

Application of RA839 in Cell Culture
This protocol describes the preparation of working solutions and their application to cell

cultures.

Materials:

Prepared RA839 stock solution

Appropriate cell culture medium

Cultured cells in multi-well plates, flasks, or dishes

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the RA839 stock solution at room

temperature.
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Prepare Working Solution:

Calculate the volume of the stock solution required to achieve the desired final

concentration in your cell culture medium.

Important: To prevent precipitation, first dilute the stock solution in a small volume of

serum-free medium before adding it to the final culture volume.

Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture

medium is kept to a minimum, typically ≤ 0.1%, to avoid solvent-induced cytotoxicity.[9][11]

Vehicle Control: Always include a vehicle control in your experimental design, which consists

of cells treated with the same final concentration of DMSO as the RA839-treated cells.[11]

Cell Treatment:

Remove the existing medium from the cultured cells.

Add the cell culture medium containing the desired final concentration of RA839.

Gently swirl the plate or flask to ensure even distribution.

Incubation: Incubate the cells for the period specified in your experimental protocol.

Downstream Analysis: Proceed with your intended downstream assays, such as cell viability

assays, gene expression analysis, or protein analysis.

Signaling Pathway and Experimental Workflow
Diagrams
RA839 Mechanism of Action: Nrf2 Signaling Pathway
Caption: Mechanism of RA839 in activating the Nrf2 signaling pathway.

Experimental Workflow for In Vitro Studies with RA839
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Caption: General workflow for cell-based experiments using RA839.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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